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Compound of Interest

Compound Name: Rhizoferrin

Cat. No.: B1680593

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
stability of rhizoferrin, a polycarboxylate siderophore. The document details its structure,
physicochemical characteristics, and factors influencing its stability, along with methodologies
for its study.

Chemical Properties of Rhizoferrin

Rhizoferrin is a siderophore, a small molecule with a high affinity for iron, produced by various
fungi, particularly those belonging to the Mucorales order, and some bacteria.[1][2][3][4] Its
primary biological function is to sequester ferric iron (Fe3*) from the environment and transport
it into the microbial cell.[5]

Structure and Composition

Rhizoferrin is classified as a carboxylate-type siderophore.[6] Its structure is derived from the
conjugation of two citric acid molecules to a central putrescine (1,4-diaminobutane) backbone
through amide linkages.[5][7] This results in a symmetrical molecule featuring multiple
functional groups that are crucial for its iron-chelating activity.[5]

The key functional groups in rhizoferrin include:

e Four carboxylic acid groups
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o Two tertiary alcohol (hydroxyl) groups

e Two amide groups

When it binds to iron(lll), the four carboxylate groups and the two hydroxyl groups act as

ligands, forming a hexadentate octahedral complex with the metal ion.[5]

Physicochemical Data

The fundamental chemical and physical properties of rhizoferrin are summarized in the table

below.

Property Value Source

Molecular Formula C16H24N2012 [5181I9]

Molecular Weight 436.37 g/mol [5I[8I9][10][11]
(2R)-2-[2-({4-[(359)-3,4-
Dicarboxy-3-

IUPAC Name hydroxybutanamido]butyl}amin  [5][8]
0)-2-oxoethyl]-2-
hydroxybutanedioic acid

CAS Number 138846-62-5 [5I8][11]

Appearance White solid [5]
Soluble in water and DMSO.

B Sonication or warming to 37°C
Solubility [10][11]

may be required to aid

dissolution.

Stability of Rhizoferrin

The stability of rhizoferrin and its metal complexes is a critical factor in its biological function

and potential applications. This stability is influenced by environmental conditions such as pH

and temperature.
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pH-Dependent Stability

The stability of metal complexes, including rhizoferrin-iron complexes, is highly dependent on
pH. The protonation state of the carboxylic acid and hydroxyl groups is dictated by their pKa
values. While specific stability constants for the rhizoferrin-iron complex are not extensively
detailed in the provided literature, the pKa of the hydroxyl group in the citrate moieties of
rhizoferrin has been estimated to be around 10.7.[12] For comparison, the pKa values for the
three carboxylic acid groups of free citric acid are 3.13, 4.76, and 6.40, while the hydroxyl pKa
is approximately 14.4.[13] The stability of similar iron-chelating compounds, such as lactoferrin,
is highest at neutral pH and decreases significantly in acidic conditions (pH 2.0-3.0), leading to
iron release.[14] It is expected that rhizoferrin exhibits similar pH-dependent stability.

Thermal Stability and Storage

Proper storage is essential to maintain the integrity of rhizoferrin. The following storage
conditions are recommended:

e Pure (Powder) Form: -20°C for up to 3 years.[10][15]
 In Solvent: -80°C for up to 1 year, or -20°C for shorter periods (e.g., 1 month).[10][11][15]

Shipping is typically done at ambient temperature or with blue ice, as the compound is stable
for short durations under these conditions.[10][15] For long-term stability, direct sunlight should
be avoided, and storage under a nitrogen atmosphere is recommended.[10][11]

Metal Complex Stability

Rhizoferrin is a hexadentate ligand that forms a stable, monoanionic octahedral complex with
Fe(11).[5] The high stability of siderophore-iron complexes is a key feature, with stability
constants often being very high (ranging from 1023 to 104° for various siderophores) to ensure
effective iron sequestration.[16] Although considered a relatively weak siderophore compared
to catecholate types like enterobactin, rhizoferrin is still highly effective at chelating iron and
has been shown to be an efficient iron carrier for plants.[17]

Experimental Methodologies

Several experimental techniques are employed to study the properties, biosynthesis, and
function of rhizoferrin.
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Synthesis and Structural Characterization

The definitive structure of rhizoferrin was confirmed through total synthesis.[5] For
characterization and identification, the following methods are used:

o Mass Spectrometry: Fast Atom Bombardment (FAB) mass spectrometry is used for
determining the molecular weight and fragmentation patterns.[18] High-resolution Liquid
Chromatography-Mass Spectrometry (LC-MS) is also used to confirm its biosynthesis from
precursors.[1]

» Nuclear Magnetic Resonance (NMR): Both *H-NMR and *C-NMR spectroscopy are
employed to elucidate the detailed chemical structure and confirm the connectivity of the
atoms.[18]

Detection and Quantification

e High-Performance Liquid Chromatography (HPLC): HPLC is a standard method for the
detection and quantification of rhizoferrin in culture supernatants of microorganisms.[4]

Biosynthesis Pathway Analysis

The biosynthetic pathway of rhizoferrin can be investigated using metabolic labeling studies. A
general workflow involves:

Culturing microorganisms in an iron-deficient medium.

Supplementing the culture with radiolabeled precursors, such as [L-U-**C] ornithine.[7]

Harvesting the culture supernatant and extracting the siderophores.

Analyzing the extracts using techniques like liquid chromatography and mass spectrometry
to identify rhizoferrin and any biosynthetic intermediates.[7]

Iron Uptake Kinetics

To study the function of rhizoferrin as an iron transporter, uptake kinetics are determined. This
typically involves:

e Preparing [>°Fe]-labeled rhizoferrin.
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 Incubating microbial cells with varying concentrations of the labeled siderophore over time.
o Measuring the amount of radioactivity incorporated into the cells.

o Calculating the kinetic parameters, Michaelis constant (Km) and maximum velocity (Vmax),
to characterize the uptake system. For Rhizopus microsporus var. rhizopodiformis, the
uptake of ferric-rhizoferrin showed saturation kinetics with a Km of 8 uM and a Vmax of 1.2
nmol min—t (mg dry wt)~1.[4][19]

Visualizations: Pathways and Structures

Diagrams illustrating key processes and structures related to rhizoferrin are provided below.
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Caption: Biosynthesis pathway of rhizoferrin in Francisella.
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Caption: Chelation of a central Fe(lll) ion by rhizoferrin.
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Caption: Workflow for rhizoferrin production analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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